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Compound of Interest

Compound Name: LY2780301

Cat. No.: B1150114

Researchers and laboratory professionals handling LY2780301 must adhere to stringent
disposal protocols to ensure safety and environmental compliance. While specific disposal
instructions for LY2780301 are not readily available, as the compound was primarily for
research use and has been discontinued, general best practices for the disposal of chemical
waste, particularly potent bioactive compounds, must be followed. LY2780301 has been
shipped as a non-hazardous chemical, but its biological activity as an Akt inhibitor warrants
careful handling and disposal.

Chemical and Safety Data Summary

For proper waste profiling and disposal, the following information on LY2780301 is crucial. This
data should be provided to your institution's environmental health and safety (EHS) office or a
licensed chemical waste disposal company.
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Property Value Source
4-(4-(1-(2-
(dimethylamino)ethyl)-4-(4-
fluoro-3-

Chemical Name (trifluoromethyl)phenyl)-1H- [1]

imidazol-2-yl)piperidin-1-
yI)-5,7-dihydro-6H-pyrrolo[2,3-
d]pyrimidin-6-one

CAS Number 1226801-23-5 [1][2]
Molecular Formula C25H27F4AN70 [11[2]
Molecular Weight 517.53 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO, not in water [1]

Short term (days to weeks) at
Storage 0 - 4°C; Long term (months to [11[2]
years) at -20°C

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of LY2780301
and associated waste. This is a general guideline and must be adapted to comply with local,
state, and federal regulations.

» Consult Institutional and Local Guidelines: Before initiating any disposal procedure, consult
your institution's EHS guidelines and local hazardous waste regulations. These regulations
will provide the definitive requirements for chemical waste disposal.

o Waste Segregation:

o Solid Waste: Collect unused or expired LY2780301 powder in its original container or a
clearly labeled, sealed waste container. Contaminated personal protective equipment
(PPE) such as gloves and lab coats, as well as contaminated lab supplies (e.g., weigh
boats, pipette tips), should be collected in a designated hazardous waste bag or container.
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o Liquid Waste: Solutions of LY2780301, typically dissolved in DMSO, must be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with aqueous
waste or other solvent waste unless permitted by your institution's EHS office.

e Labeling: All waste containers must be clearly labeled with the full chemical name
("LY2780301"), the solvent used (e.g., "in DMSQ"), concentration, and appropriate hazard
warnings.

o Storage of Waste: Store waste containers in a designated, secure area, away from
incompatible materials, until collection by a licensed waste disposal service.

» Disposal of Solutions in DMSO: Since LY2780301 is soluble in DMSO, the disposal of these
solutions should follow the guidelines for DMSO waste. Minor residues of DMSO in water
may be poured down the drain in some jurisdictions, but this is generally not recommended
for solutions containing potent bioactive compounds like LY2780301[3]. It is best practice to
treat all LY2780301 solutions as hazardous chemical waste.

» Professional Disposal: Arrange for the collection and disposal of all LY2780301 waste
through your institution's EHS office or a licensed hazardous waste disposal company.
Provide them with the chemical safety data summarized above.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
LY2780301.
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Disposal Workflow for LY2780301
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Disposal Workflow for LY2780301
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Mechanism of Action: PI3K/Akt Signaling Pathway

LY2780301 is an inhibitor of the serine/threonine protein kinase Akt (protein kinase B) and
p70S6K.[2][4] By inhibiting Akt, LY2780301 blocks the PI3K/Akt signaling pathway, which is
crucial for cell proliferation and survival.[1][4] Understanding this pathway is essential for

researchers working with this compound.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.selleckchem.com/products/ly2780301.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/akt-inhibitor-ly2780301
https://www.benchchem.com/product/b1150114?utm_src=pdf-body
https://www.medkoo.com/products/5608
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/akt-inhibitor-ly2780301
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PI3K/Akt Signaling Pathway Inhibition by LY2780301
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of
LY2780301]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150114#ly2780301-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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